Cas no 877630-02-9 (2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)-N-4-(trifluoromethoxy)phenylacetamide)

• Product Name: 2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)-N-4-(trifluoromethoxy)phenylacetamide
• CAS No: 877630-02-9
• MF: C₁₄H₁₀F₃N₅O₃S
• MW: 385.32111120224
• CID: 5939258
• Update Time: 2025-05-19

2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)-N-4-(trifluoromethoxy)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)-N-4-(trifluoromethoxy)phenylacetamide
• 2-[(4-oxo-1,2-dihydropyrazolo[3,4-d]pyrimidin-6-yl)sulfanyl]-N-[4-(trifluoromethoxy)phenyl]acetamide

• Inchi： 1S/C14H10F3N5O3S/c15-14(16,17)25-8-3-1-7(2-4-8)19-10(23)6-26-13-20-11-9(5-18-22-11)12(24)21-13/h1-5H,6H2,(H,19,23)(H2,18,20,21,22,24)
• InChI Key： NOZFBJTWDUPWAP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC(F)(F)F)C=C1)(=O)CSC1=NC(=O)C2=CNNC2=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)-N-4-(trifluoromethoxy)phenylacetamide

2-({4-Oxo-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-6-Yl}Sulfanyl)-N-[4-(Trifluoromethoxy)Phenyl]Acetamide: A Comprehensive Overview

The compound 2-({4-Oxo-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-6-Yl}Sulfanyl)-N-[4-(Trifluoromethoxy)Phenyl]Acetamide, identified by the CAS number 877630-02-9, represents a significant advancement in the field of organic chemistry and drug discovery. This molecule belongs to the class of pyrazolo[3,4-d]pyrimidine derivatives, which have garnered substantial attention due to their potential therapeutic applications. The structure of this compound is characterized by a pyrazolo[3,4-d]pyrimidine ring system fused with a sulfanyl group and an acetamide moiety substituted with a trifluoromethoxyphenyl group.

Recent studies have highlighted the importance of pyrazolo[3,4-d]pyrimidine derivatives in targeting various biological pathways. For instance, researchers have demonstrated that these compounds can modulate kinase activity, making them promising candidates for anticancer therapies. The presence of the trifluoromethoxy group in the acetamide moiety enhances the compound's lipophilicity and bioavailability, which are critical factors for drug efficacy. Additionally, the sulfanyl group plays a pivotal role in stabilizing the molecule's structure and enhancing its interactions with biological targets.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrazolo[3,4-d]pyrimidine core through cyclization reactions and the subsequent introduction of the sulfanyl and trifluoromethoxyphenyl groups via nucleophilic substitution and coupling reactions. The optimization of these steps has been extensively reported in recent literature, emphasizing the importance of stereocontrol and regioselectivity in achieving high yields and purity.

From a pharmacological perspective, this compound has shown remarkable activity in preclinical models. Studies conducted on its biological effects reveal potent inhibitory activity against several oncogenic kinases, such as Aurora kinases and CDKs (Cyclin-Dependent Kinases). These findings underscore its potential as a targeted therapy for cancers characterized by overexpression of these kinases. Furthermore, preliminary toxicity studies indicate that the compound exhibits acceptable safety profiles at therapeutic doses, making it a strong candidate for further clinical development.

In terms of structural elucidation and characterization, advanced analytical techniques such as NMR spectroscopy and X-ray crystallography have been employed to confirm the compound's molecular structure. These studies have provided valuable insights into its conformational flexibility and intermolecular interactions, which are crucial for understanding its pharmacokinetic properties.

The development of this compound also aligns with current trends in medicinal chemistry that emphasize the design of molecules with improved pharmacokinetic properties and reduced off-target effects. By leveraging computational chemistry tools such as molecular docking and QSAR (Quantitative Structure-Activity Relationship) modeling, researchers have been able to refine its structure to enhance both efficacy and safety.

In conclusion, 2-({4-Oxo-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-6-Yl}Sulfanyl)-N-[4-(Trifluoromethoxy)Phenyl]Acetamide stands as a testament to the progress in modern drug discovery. Its unique structural features and promising biological activities position it as a valuable asset in the ongoing quest for innovative therapeutic agents.